Cas no 26943-06-6 (2,3,5,6-Tetrabromopyridin-4-amine)

• Product Name: 2,3,5,6-Tetrabromopyridin-4-amine
• CAS No: 26943-06-6
• MF: C₅H₂Br₄N₂
• MW: 409.698777675629
• CID: 1094035
• PubChem ID: 12455345
• Update Time: 2025-06-12

2,3,5,6-Tetrabromopyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrabromopyridin-4-amine
• 26943-06-6
• 4-amino-2,3,5,6-tetrabromopyridine
• J-400008
• 2,3,5,6-Tetrabromo-4-aminopyridine

• Inchi： 1S/C5H2Br4N2/c6-1-3(10)2(7)5(9)11-4(1)8/h(H2,10,11)
• InChI Key： FUDFGDACGWLLBC-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=C(C=1N)Br)Br)Br

Computed Properties

• Exact Mass: 409.69105g/mol
• Monoisotopic Mass: 405.69515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,3,5,6-Tetrabromopyridin-4-amine

Introduction to 2,3,5,6-Tetrabromopyridin-4-amine (CAS No: 26943-06-6)

2,3,5,6-Tetrabromopyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No) 26943-06-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural motif of 2,3,5,6-Tetrabromopyridin-4-amine features four bromine atoms substituents strategically positioned on the pyridine ring, combined with an amine functional group at the 4-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The synthesis and application of 2,3,5,6-Tetrabromopyridin-4-amine have been extensively explored in recent years, particularly in the development of novel pharmaceuticals and advanced materials. The brominated pyridine core serves as a versatile scaffold for further functionalization, enabling the creation of complex molecular architectures with tailored properties. In pharmaceutical research, such compounds are often investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple bromine atoms enhances the reactivity of the molecule, facilitating cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridines in drug discovery. 2,3,5,6-Tetrabromopyridin-4-amine has been employed as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating kinase inhibitors that exhibit high selectivity and potency. The bromine atoms not only serve as handles for further chemical manipulation but also contribute to the lipophilicity and metabolic stability of the resulting drug candidates. Furthermore, the amine group at the 4-position provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity.

In materials science, 2,3,5,6-Tetrabromopyridin-4-amine has been explored for its potential in fabricating organic electronic devices. The brominated pyridine structure can be incorporated into conjugated polymers and small-molecule emitters used in organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of bromine substituents influences the electronic properties of the material, optimizing charge transport and luminescence efficiency. Researchers have reported its incorporation into π-conjugated systems to improve device performance metrics such as current density and external quantum efficiency.

The chemical reactivity of 2,3,5,6-Tetrabromopyridin-4-amine has also been leveraged in catalysis and polymer chemistry. Its ability to participate in palladium-catalyzed reactions makes it a valuable precursor for synthesizing complex organic molecules. Additionally, its halogenated structure allows for polymerization reactions that yield high-molecular-weight materials with specific thermal and mechanical properties. These attributes have spurred interest in developing novel polymeric materials with applications ranging from coatings to specialty plastics.

The industrial production of 2,3,5,6-Tetrabromopyridin-4-amine involves multi-step synthetic routes that require careful optimization to ensure high yield and purity. Common methods include bromination of pyridine derivatives followed by selective functionalization at the 4-position. Advances in green chemistry have prompted researchers to explore more sustainable synthetic pathways, such as catalytic bromination techniques that minimize waste generation. These efforts align with global trends toward environmentally responsible chemical manufacturing.

The pharmacological profile of 2,3,5,6-Tetrabromopyridin-4-amine continues to be a subject of intense investigation. Preclinical studies have revealed promising activities against several therapeutic targets. For example, derivatives of this compound have shown inhibitory effects on enzymes implicated in cancer progression. The precise arrangement of bromine atoms influences binding interactions with protein targets, modulating enzyme activity and downstream signaling pathways. Such findings underscore the importance of structural diversity in optimizing drug-like properties.

The role of computational chemistry in designing derivatives of 2,3,5,6-Tetrabromopyridin-4-amine has become increasingly prominent. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability before conducting experimental synthesis. This approach accelerates drug discovery pipelines by identifying promising candidates early in the development process. Furthermore，the integration of machine learning algorithms has enabled rapid screening of large chemical libraries to uncover novel analogs with enhanced efficacy.

Future directions in the study of 2，3，5，6-tetrabromopyridin - 4 - amine may focus on expanding its applications beyond pharmaceuticals into other fields such as agrochemicals and specialty chemicals。 Its unique structural features make it a compelling candidate for developing new pesticides or herbicides with improved environmental profiles。 Additionally， exploration into its photophysical properties could lead to innovations in optoelectronic materials used in displays and sensors。